Cas no 1806776-74-8 (Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate)

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate structure
1806776-74-8 structure
Product Name:Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
CAS No:1806776-74-8
MF:C11H8BrF6NO3
MW:396.080543518066
CID:4845929
Update Time:2025-07-30

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
    • Inchi: 1S/C11H8BrF6NO3/c1-2-21-9(20)7-6(10(13,14)15)8(22-11(16,17)18)5(3-12)4-19-7/h4H,2-3H2,1H3
    • InChI Key: OETOANLVLBDUSZ-UHFFFAOYSA-N
    • SMILES: BrCC1=CN=C(C(=O)OCC)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 389
  • XLogP3: 4
  • Topological Polar Surface Area: 48.4

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029078752-1g
Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate
1806776-74-8 97%
1g
$1,534.70 2022-03-31

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate Related Literature

Additional information on Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate (CAS No. 1806776-74-8): A Comprehensive Overview

Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806776-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of bromomethyl, trifluoromethoxy, and trifluoromethyl substituents, make it a versatile intermediate in the synthesis of more complex pharmacological agents.

The bromomethyl group at the 5-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more intricate molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in modern drug discovery. The trifluoromethoxy group at the 4-position and the trifluoromethyl group at the 3-position contribute to the compound's lipophilicity and metabolic stability, enhancing its suitability for biological studies and potential drug development.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The unique electronic and steric properties imparted by the fluorinated substituents have been particularly well-studied for their ability to modulate enzyme activity and receptor binding. For instance, trifluoromethyl groups are known to increase metabolic stability by resisting oxidative degradation, while trifluoromethoxy groups can enhance binding affinity through dipole interactions.

The synthesis of Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate involves a multi-step process that typically begins with the functionalization of a pyridine precursor. Key steps include halogenation at specific positions followed by protection-deprotection strategies to introduce the desired substituents in high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications.

The compound's potential applications extend beyond its role as an intermediate in drug synthesis. It has been explored as a building block for developing novel ligands for enzyme inhibition studies. For example, its structure can be modified to target specific proteases or kinases involved in disease pathways. The bromomethyl functionality allows for easy conjugation with biomolecules such as peptides or sugars, facilitating the creation of prodrugs or bioconjugates with enhanced pharmacokinetic profiles.

In academic research, Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate has been utilized in studies aimed at understanding the impact of fluorination on molecular interactions. Computational chemistry approaches have been employed to model how these substituents influence binding affinities and selectivity. Such studies are crucial for rational drug design, where small changes in molecular structure can lead to significant improvements in therapeutic efficacy.

The pharmaceutical industry has also shown interest in this compound due to its potential as a lead candidate for new therapeutics. Preclinical studies have begun to explore its efficacy in models of inflammation and cancer. The combination of lipophilicity provided by the trifluoromethyl groups and electrophilic reactivity from the bromomethyl moiety makes it an attractive scaffold for further derivatization. Researchers are investigating how subtle modifications can optimize its pharmacological properties without compromising its bioavailability.

The chemical stability of Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-carboxylate under various conditions is another area of active research. Fluorinated compounds often exhibit enhanced stability against metabolic degradation, but understanding their behavior in different environments is essential for practical applications. Studies have focused on determining optimal storage conditions and reaction parameters to maintain purity and activity throughout synthetic processes.

The environmental impact of fluorinated compounds is also a consideration in their development and use. While these compounds offer significant advantages in terms of metabolic stability and bioactivity, their persistence in the environment needs careful evaluation. Research is ongoing to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising yield or quality.

In conclusion, Ethyl 5-(bromomethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl strong>)pyridine-2-carboxylate represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with enhanced biological activity. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in advancing drug discovery efforts worldwide.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd